1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-thienyl)methyl]piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromothiophen-2-yl)methyl]piperazine
• InChI: InChI=1S/C17H19BrN2O2S/c18-14-8-15(23-11-14)10-20-5-3-19(4-6-20)9-13-1-2-16-17(7-13)22-12-21-16/h1-2,7-8,11H,3-6,9-10,12H2
• InChI Key: BLLBEBDDMYPPRM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)CC4=CC(=CS4)Br
• Molecular Formula: C17H19BrN2O2S
• Molecular Weight: 395.3 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-thienyl)methyl]piperazine is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-thienyl)methyl]piperazine is not yet fully understood, but it is believed to act as a serotonin receptor agonist. This compound has been found to have affinity for a number of different serotonin receptor subtypes, including 5-HT1A, 5-HT1B, and 5-HT2A.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. This compound has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its potential therapeutic effects. Additionally, this compound has been found to have vasodilatory effects and to inhibit platelet aggregation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-thienyl)methyl]piperazine in lab experiments include its ability to act as a selective serotonin receptor agonist and its potential therapeutic applications. However, limitations of using this compound include its relatively high cost and the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of potential future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-thienyl)methyl]piperazine. These include studies of its potential therapeutic applications in the treatment of a variety of different diseases and conditions, as well as further research into its mechanism of action and potential side effects. Additionally, this compound may have potential applications in the development of new drugs and treatments for a variety of different conditions.

Synthesis Methods

The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-thienyl)methyl]piperazine involves a multi-step process that begins with the reaction of 1,3-benzodioxole with formaldehyde to produce 1,3-benzodioxol-5-carbaldehyde. This aldehyde is then reacted with piperazine to produce the intermediate compound 1-(1,3-benzodioxol-5-ylmethyl)piperazine. Finally, this intermediate is reacted with 4-bromo-2-thiophenemethanol to produce the final product.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-bromo-2-thienyl)methyl]piperazine has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. This compound has been found to have potential therapeutic applications in the treatment of a number of different diseases and conditions.